Cas no 5856-79-1 (Butanoyl chloride, 2-methyl-)

• Product Name: Butanoyl chloride, 2-methyl-
• CAS No: 5856-79-1
• MF: C₅H₉ClO
• MW: 120.577360868454
• CID: 341619
• PubChem ID: 93697
• Update Time: 2025-04-19

Butanoyl chloride, 2-methyl- Chemical and Physical Properties

Names and Identifiers

• Butanoyl chloride, 2-methyl-
• DL-2-METHYLBUTYRYL CHLORIDE
• 2-ethylpropanoyl chloride
• 2-methyl butyryl chloride
• 2-methylbutanoyl chloride
• 2-methyl-butyric acid chloride
• 2-METHYLBUTYROYL CHLORIDE
• chlorure de l'acide (D,L)-2-methylbutyrique
• DTXSID70872039
• 5856-79-1
• AKOS009158813
• Butanoyl chloride, 2-methyl-, (.+/-.)-
• FT-0671576
• SCHEMBL505184
• (R)-2-MethylbutyricAcidChloride-d3
• 57526-28-0
• (+/-)-2-Methylbutyryl chloride
• EINECS 260-787-3
• (RS)-2-Methylbutyryl chloride
• 1219795-10-4
• InChI=1/C5H9ClO/c1-3-4(2)5(6)7/h4H,3H2,1-2H3
• MFCD00041726
• (+)-2-methyl butanoyl chloride
• (+)-2-methylbutanoic acid chloride
• 2-Methylbutyryl chloride, 97%
• 2-Methylbutyryl chloride
• DL-2-Methylbutyrylchloride
• 2-methyl-butyryl chloride
• NS00052808
• Ethylmethylacetylchloride
• (R)-2-Methylbutyric Acid Chloride-d3
• XRPVXVRWIDOORM-UHFFFAOYSA-
• FT-0624374
• Dl-2-Methyl-Butyryl Chloride
• 2-METHYLBUTYRYL-D9 CHLORIDE
• 2-Methylbutanoyl chloride #
• FT-0613031

• Inchi： 1S/C5H9ClO/c1-3-4(2)5(6)7/h4H,3H2,1-2H3
• InChI Key： XRPVXVRWIDOORM-UHFFFAOYSA-N
• SMILES： ClC(C(C)CC)=O

Computed Properties

• Exact Mass: 120.03400
• Monoisotopic Mass: 120.034
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 70.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.2
• Topological Polar Surface Area: 17.1A^2

Experimental Properties

• Color/Form: Transparent colorless to yellowish liquid
• Density: 0.972 g/mL at 25 °C(lit.)
• Boiling Point: 117-121 °C(lit.)
• Flash Point: 68 °F
• Refractive Index: n20/D 1.418(lit.)
• PSA: 17.07000
• LogP: 1.79790

Butanoyl chloride, 2-methyl- Security Information

• Hazardous Material transportation number：UN 2924 3/PG 2
• WGK Germany：3
• Hazard Category Code： 11-34
• Safety Instruction： S16; S26; S36/37/39; S45
• Hazardous Material Identification：
• Risk Phrases：R11; R34
• Storage Condition：Cold storage (+4 ° C) + flammable area